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Compound of Interest

Compound Name: Fast Green free acid
CAS No.: 25738-40-3
Cat. No.: B1672073
Get Quote
. J

Executive Summary

Fast Green FCF is a triarylmethane dye traditionally utilized as a quantitative stain for histones,
a protein stain in electrophoresis, and a replacement for Light Green SF in histology. While
predominantly available as a disodium salt (highly water-soluble), the Free Acid form
(protonated) exhibits distinct solubility and binding kinetics, particularly in non-aqueous
environments used for specific peptide synthesis or specialized staining protocols.[1]

This guide provides a rigorous NMR characterization protocol to distinguish Fast Green Free
Acid from its disodium salt and its closest structural analog, Brilliant Blue FCF. The presence of
a phenolic hydroxyl group and the protonation state of the sulfonic moieties are the primary
spectroscopic determinants.

Part 1: Comparative Analysis (The Chemical
Landscape)[1]

To accurately characterize the Free Acid, one must understand its structural deviation from the
standard salt and its analog.
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Table 1: Structural & Physical Comparison

Fast Green (Free Fast Green FCF o

Feature . ] . Brilliant Blue FCF
Acid) (Disodium Salt)

Core Structure Triarylmethane Triarylmethane Triarylmethane
4-Hydroxy-2- 4-Hydroxy-2- Hydrogen (No

Key Substituent Y Y Y Y ydrogen (
sulfophenyl sulfophenyl Hydroxyl)

o Protonated Sulfonates  lonized Sulfonates (- lonized Sulfonates (-

lonization State

(-SOsH) SOsNa) SOsNa)
- High: Ethanol, DMSO,  High: WaterLow: )

Solubility High: Water, Glycerol
DMFLow: Water Ethanol (anhydrous)

CAS Number Variable (often in situ) 2353-45-9 3844-45-9
Phenolic -OH & Acidic  Phenolic -OH Absence of Phenolic -

Primary NMR Marker
-SOsH (Exchangeable) OH

The "Smoking Gun" in NMR

The critical distinction between Fast Green and Brilliant Blue is the hydroxyl group at the ortho
position of the third aromatic ring.

» Fast Green: Possesses an electron-donating -OH group, shielding adjacent aromatic protons
and creating a distinct phenolic singlet in aprotic solvents (DMSO-de).[1]

« Brilliant Blue: Lacks this -OH, resulting in a simplified aromatic region (more symmetry) and
no exchangeable phenolic proton.[1]

Part 2: NMR Characterization Protocol

Objective: Verify the identity of Fast Green Free Acid and assess the degree of protonation
(purity from salt).

Solvent Selection Strategy

e Do NOT use D20: The Free Acid is poorly soluble in water. Furthermore, D20 causes rapid
exchange of the critical acidic and phenolic protons, erasing the signals needed for
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confirmation.

o Select DMSO-ds: It solubilizes the Free Acid form effectively and, if sufficiently dry, slows
proton exchange enough to visualize the -SOsH and -OH peaks.[1]

Experimental Workflow

Reagents:

o Fast Green Free Acid (Target Sample)[1][2][3][4]

e DMSO-de (99.9% D, containing 0.03% TMS v/v)[1]

e Optional: NaOD/D:z0 for in-tube salt conversion tests.[1]

Step-by-Step Protocol:

Preparation: Weigh 10-15 mg of the Fast Green Free Acid powder into a clean vial.

Solvation: Add 600 pL of DMSO-de. Vortex for 30 seconds until fully dissolved. The solution
should be a deep teal/green.

o Note: If the sample is the Disodium Salt, it may require gentle heating (40°C) or sonication
to fully dissolve in DMSO.

Acquisition: Transfer to a 5mm NMR tube.

Parameters (400 MHz or higher):

[¢]

Pulse Sequence: zg30 (standard 1H)[1]

[¢]

Scans (NS): 64 (to resolve minor impurities)

[e]

Relaxation Delay (D1): 2.0 seconds (ensure relaxation of aromatic protons)

o

Temperature: 298 K (25°C)[1]

o Processing: Apply exponential multiplication (LB = 0.3 Hz), Fourier transform, and phase
correction. Reference TMS to 0.00 ppm.[5]
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Part 3: Spectral Interpretation

Region Shift (60 ppm) Multiplicity

Assignment

Diagnostic
Note

Acidic/Phenolic 9.5-12.0+ Broad Singlet

-SOsH / Ar-OH

Critical: Only
visible in Free
Acid/Dry DMSO.
[1] Disappears
with D20 shake.

Aromatic 6.5-8.2 Multiplets

Ar-H

Complex
overlapping
region.[1] The
proton ortho to
the -OH group in
Fast Green
appears as a
doublet/singlet
distinct from

Brilliant Blue.

Vinyl/Bridge ~6.0-6.5 Singlet/Doublet

Methine Bridge

Central carbon

environment.

Aliphatic 3.4-38 Quartet

N-CH2-CHs

Methylene
protons attached

to Nitrogen.[1]

Aliphatic 1.1-13 Triplet

N-CH2-CHs

Methyl protons
(terminal).[1]

Distinguishing Acid vs. Salt[1]

e Free Acid: Look for the broad, downfield acidic protons (>10 ppm). The aromatic peaks

adjacent to the sulfonate groups will be slightly deshielded (shifted downfield by ~0.1-0.2

ppm) compared to the salt form due to the electron-withdrawing nature of the protonated

sulfonic acid.
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e Disodium Salt: No peaks above 9.0 ppm (unless phenolic OH is visible, usually ~9-10 ppm).
[1] Sharp aromatic peaks.

Part 4: Visualization of Logic & Workflow

The following diagram illustrates the decision matrix for identifying the compound based on
NMR data.
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Unknown Blue/Green Dye Sample Diagnosis:

Fast Green FCF

Solubility Test
(Water vs. DMSO)

1H NMR Acquisition
(DMSO-d6)

Check > 8.5 ppm Region
(Phenolic/Acidic Protons)

No Peaks (Absent -OH) \ Peaks Present (Phenol/Acid)

Diagnosis: Check Sulfonate Protons
Brilliant Blue FCF (Broad > 10 ppm)

Phenol only (~9.5 ppm) \ Broad Sulfonic H (>10 ppm)
No Sulfonic H + Phenol

Result: Result:
Fast Green (Disodium Salt) Fast Green (Free Acid)

Click to download full resolution via product page

Figure 1: NMR Decision Tree for differentiating Fast Green species and Brilliant Blue analogs.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Fast_Green_FCF
https://biologicalstaincommission.org/
https://en.wikipedia.org/wiki/Fast_Green_FCF
https://en.wikipedia.org/wiki/Fast_Green_FCF
https://pubchem.ncbi.nlm.nih.gov/compound/16887
https://en.wikipedia.org/wiki/Fast_Green_FCF
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://pubs.acs.org/doi/10.1021/jo971176v
https://www.benchchem.com/product/b1672073?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Fast_Green_FCF
https://www.sigmaaldrich.com/TW/zh/product/sial/f7258
https://pubchem.ncbi.nlm.nih.gov/compound/Fast-Green-FCF
https://pubchem.ncbi.nlm.nih.gov/compound/Fast-Green-FCF
https://www.medchemexpress.com/fast-green-fcf-free-acid.html
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.benchchem.com/product/b1672073/docs#technical-guide-nmr-characterization-of-fast-green-free-acid
https://www.benchchem.com/product/b1672073/docs#technical-guide-nmr-characterization-of-fast-green-free-acid
https://www.benchchem.com/product/b1672073/docs#technical-guide-nmr-characterization-of-fast-green-free-acid
https://www.benchchem.com/product/b1672073/docs#technical-guide-nmr-characterization-of-fast-green-free-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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